N-(3-methylphenyl)-1-propylsulfonylpiperidine-3-carboxamide

• IUPAC Name: N-(3-methylphenyl)-1-propylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C16H24N2O3S/c1-3-10-22(20,21)18-9-5-7-14(12-18)16(19)17-15-8-4-6-13(2)11-15/h4,6,8,11,14H,3,5,7,9-10,12H2,1-2H3,(H,17,19)
• InChI Key: YCDQSLDEICBTGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC(C1)C(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

N-(3-methylphenyl)-1-propylsulfonylpiperidine-3-carboxamide is a synthetic organic compound with a complex structure It is characterized by the presence of a piperidine ring, a propylsulfonyl group, and a 3-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methylphenyl)-1-propylsulfonylpiperidine-3-carboxamide typically involves multiple steps. One common method starts with the preparation of the piperidine ring, followed by the introduction of the propylsulfonyl group and the 3-methylphenyl group. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment. The process is optimized to maximize efficiency and minimize waste. Key steps include the careful control of temperature, pressure, and reaction time to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(3-methylphenyl)-1-propylsulfonylpiperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions of this compound often require specific reagents and conditions. For example, oxidation reactions may use strong oxidizing agents under acidic or basic conditions, while reduction reactions may require the use of metal hydrides in an inert atmosphere.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-(3-methylphenyl)-1-propylsulfonylpiperidine-3-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the treatment of certain diseases or conditions.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-1-propylsulfonylpiperidine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

N-(3-methylphenyl)-1-propylsulfonylpiperidine-3-carboxamide can be compared with other similar compounds, such as:

This compound analogs: These compounds have similar structures but may differ in the position or type of substituents.

Other piperidine derivatives: Compounds with a piperidine ring but different functional groups.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties